![molecular formula C13H10BNO2 B1278796 (4'-Cyano-[1,1'-biphenyl]-4-yl)boronic acid CAS No. 406482-73-3](/img/structure/B1278796.png)
(4'-Cyano-[1,1'-biphenyl]-4-yl)boronic acid
Overview
Description
(4’-Cyano-[1,1’-biphenyl]-4-yl)boronic acid is a chemical compound with the molecular formula C13H10BNO2 . It is used as a reactant in the synthesis of AMG-8718, an inhibitor of β-site amyloid precursor protein cleaving enzyme (BACE1) .
Molecular Structure Analysis
The InChI code for (4’-Cyano-[1,1’-biphenyl]-4-yl)boronic acid is 1S/C13H10BNO2/c15-9-10-1-3-11(4-2-10)12-5-7-13(8-6-12)14(16)17/h1-8,16-17H . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
(4’-Cyano-[1,1’-biphenyl]-4-yl)boronic acid is a solid at room temperature . It has a molecular weight of 223.04 . The compound should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
Suzuki-Miyaura Cross-Coupling
(4’-Cyano-[1,1’-biphenyl]-4-yl)boronic acid: is a pivotal reagent in the Suzuki-Miyaura (SM) cross-coupling reaction. This reaction is a cornerstone in organic chemistry for forming carbon-carbon bonds. The compound’s ability to undergo transmetalation with palladium(II) complexes under mild conditions makes it a valuable agent in synthesizing pharmaceuticals, polymers, and complex organic molecules .
Sensing Applications
Boronic acids, including [4-(4-cyanophenyl)phenyl]boronic Acid , are utilized in sensing applications due to their affinity for diols and strong Lewis bases like fluoride or cyanide anions. This property is exploited in the development of sensors for glucose monitoring, which is crucial for diabetes management, and for detecting other biologically relevant molecules .
Biological Labelling and Protein Manipulation
The interaction of boronic acids with diols is also harnessed in biological labelling and protein manipulation[4-(4-cyanophenyl)phenyl]boronic Acid can be used to modify proteins or label cells, aiding in the study of cellular processes and the development of therapeutic agents .
Separation Technologies
In separation science, [4-(4-cyanophenyl)phenyl]boronic Acid can be employed as an affinity reagent. Its selective binding to certain sugars or glycoproteins enables the purification of these biomolecules from complex mixtures, which is beneficial in both analytical and preparative applications .
Drug Delivery Systems
The compound’s boronic acid moiety can form reversible covalent complexes with diols, which is advantageous in drug delivery systems. By altering the electrostatic or lipophilic properties of drugs, [4-(4-cyanophenyl)phenyl]boronic Acid can enhance the permeation of drugs through biological membranes, improving their efficacy .
Development of Therapeutics
The unique reactivity of boronic acids with sugars and other diol-containing molecules has implications in the development of therapeutics. For instance, [4-(4-cyanophenyl)phenyl]boronic Acid could be used in the design of molecules that target enzymes or receptors involved in carbohydrate recognition, which is significant in conditions like cancer and infectious diseases .
Safety and Hazards
The compound is considered hazardous. It has been assigned the GHS07 pictogram, and the hazard statements H302, H315, H319, and H335 apply to it . These statements indicate that the compound is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .
Mechanism of Action
Target of Action
Boronic acids and their derivatives are generally known for their ability to form reversible covalent complexes with proteins, enzymes, and receptors that have diol-containing side chains .
Mode of Action
These esters are formed by the reaction of the boronic acid with a diol moiety, often found in biological molecules .
Biochemical Pathways
Boronic acids and their derivatives have been used in various chemical reactions, including the suzuki-miyaura cross-coupling reaction . This reaction is a type of palladium-catalyzed cross-coupling reaction, used to synthesize biaryl compounds, which are common structural motifs in many pharmaceuticals .
Pharmacokinetics
It’s important to note that the stability of boronic acids and their derivatives can be influenced by ph, with hydrolysis rates increasing at physiological ph . This could potentially impact the bioavailability of the compound.
Result of Action
Boronic acids and their derivatives are often used in the design of new drugs and drug delivery devices, particularly as boron-carriers suitable for neutron capture therapy .
Action Environment
Environmental factors such as pH can significantly influence the action, efficacy, and stability of this compound. Boronic acids and their derivatives are only marginally stable in water, and their hydrolysis rates are considerably accelerated at physiological pH . Therefore, these factors must be carefully considered when using these compounds for pharmacological purposes .
properties
IUPAC Name |
[4-(4-cyanophenyl)phenyl]boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10BNO2/c15-9-10-1-3-11(4-2-10)12-5-7-13(8-6-12)14(16)17/h1-8,16-17H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JYKQRYHFHIAGJD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC=C(C=C1)C2=CC=C(C=C2)C#N)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10BNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60451756 |
Source
|
| Record name | (4'-Cyano[1,1'-biphenyl]-4-yl)boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60451756 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
406482-73-3 |
Source
|
| Record name | B-(4′-Cyano[1,1′-biphenyl]-4-yl)boronic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=406482-73-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (4'-Cyano[1,1'-biphenyl]-4-yl)boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60451756 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Chloroimidazo[1,2-b]pyridazin-3-amine](/img/structure/B1278716.png)
